molecular formula C5H5SPSCH2CH3OCH2CH3<br>C10H15OPS2<br>C10H15OPS2 B052166 Fonofos CAS No. 944-22-9

Fonofos

Cat. No. B052166
CAS RN: 944-22-9
M. Wt: 246.3 g/mol
InChI Key: KVGLBTYUCJYMND-UHFFFAOYSA-N
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Description

Fonofos is an organothiophosphate insecticide primarily used on corn . It is highly toxic and listed as an extremely hazardous substance . It is a light-yellow liquid with a pungent mercaptan-like odor .


Synthesis Analysis

Fonofos is an organophosphate used as a soil insecticide against insect pests on a variety of agricultural crops, vegetables, and fruits . The synthesis of Fonofos involves complex chemical reactions .


Molecular Structure Analysis

Fonofos has a molecular formula of C10H15OPS2 . It has a molecular weight of 246.329 Da . The structure of Fonofos can be viewed in 2D or 3D models .


Chemical Reactions Analysis

Organothiophosphates, such as Fonofos, are susceptible to the formation of highly toxic and flammable phosphine gas in the presence of strong reducing agents such as hydrides . Partial oxidation by oxidizing agents may result in the release of toxic phosphorus oxides .


Physical And Chemical Properties Analysis

Fonofos is a light-yellow liquid with an aromatic odor . It is very slightly soluble in water . When heated to decomposition, it can emit highly toxic fumes of phosphorus oxides .

Scientific Research Applications

  • Wireworm Control in Potatoes : Fonofos has been studied for its effectiveness in controlling wireworms in potato cultivation. Different application methods, such as broadcast, band-over, furrow, and sidedress, have been investigated for their efficacy (Scott & Carpenter, 1976).

  • Cancer Risk in Agricultural Workers : A significant study explored the link between Fonofos exposure and cancer incidence among pesticide applicators, finding associations with leukemia and prostate cancer in specific genetic contexts (Mahajan et al., 2006).

  • Degradation in Soil : Research has investigated how Fonofos degrades in soil, particularly in relation to microbial activity. This includes studies on the specificity of enhanced microbial degradation of various organophosphorus insecticides (Racke & Coats, 1988).

  • Wildlife Toxicology : Studies have examined the effects of Fonofos on wildlife, such as its impact on birds like pigeons. This research includes the investigation of food avoidance behavior and risk of acute poisoning from Fonofos-treated seeds (Pascual et al., 1999).

  • Spectroscopic Analysis : Fonofos has been analyzed using surface-enhanced Raman spectroscopy on silver and gold nanoparticles, demonstrating potential applications in detecting Fonofos residues (Vongsvivut et al., 2010).

  • Impact on Wetland Ecosystems : The potential impact of Fonofos on northern prairie wetlands was evaluated using aquatic microcosms, revealing risks to aquatic invertebrates and plants (Johnson, 1986).

  • Metabolism in Plants : A study identified Fonofos metabolites in various plants such as lettuce and wheat, highlighting its metabolic pathways in crops (Onisko et al., 2002).

  • Soil Enzyme Activity : The effect of Fonofos on soil dehydrogenase activity was investigated, revealing an inhibitory effect on enzymatic activity in various soil types (Stępniewska et al., 2007).

  • Secondary Poisoning Risks : Fonofos was found to poison raptors and waterfowl months after application, indicating risks of primary and secondary poisoning in wildlife (Elliott et al., 2008).

  • Degradation in Agricultural Fields : Enhanced degradation of Fonofos in soil from Kansas fields was studied, particularly in relation to the control of corn rootworm (Wilde, 1990).

Safety And Hazards

Fonofos is highly toxic and listed as an extremely hazardous substance . It is toxic if swallowed, in contact with skin, and if inhaled . It causes serious eye irritation and is harmful to aquatic life .

Future Directions

Future research should focus on developing sustainable and efficient methodologies for the precise analysis of stereoisomers in complex matrices, particularly in sewage water . This will help in ensuring water quality and addressing the potential risks posed by Fonofos to ecosystems and human health .

properties

IUPAC Name

ethoxy-ethyl-phenylsulfanyl-sulfanylidene-λ5-phosphane
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InChI

InChI=1S/C10H15OPS2/c1-3-11-12(13,4-2)14-10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
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InChI Key

KVGLBTYUCJYMND-UHFFFAOYSA-N
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Canonical SMILES

CCOP(=S)(CC)SC1=CC=CC=C1
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Molecular Formula

C10H15OPS2
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DSSTOX Substance ID

DTXSID2024113
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Molecular Weight

246.3 g/mol
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Physical Description

Fonofos is a light-yellow liquid with a pungent mercaptan-like odor. Used primarily as an insecticide for corn. (EPA, 1998), Light-yellow liquid with an aromatic odor. [insecticide]; [NIOSH], CLEAR COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Light-yellow liquid with an aromatic odor., Light-yellow liquid with an aromatic odor. [insecticide]
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Boiling Point

266 °F at 0.1 mmHg (EPA, 1998), 130 °C @ 0.1 mm Hg, at 0.013kPa: 130 °C, 266 °F at 0.1 mmHg
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Flash Point

greater than 201 °F (NIOSH, 2023), >200 °F, 93 °C, 94 °C c.c., >201 °F
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Solubility

0.001 % (NIOSH, 2023), Miscible with ... acetone, ethanol, kerosene, methyl isobutyl ketone, xylene., Miscible with organic solvents., In water, 15.7 mg/l @ 20 °C, Solubility in water: none, 0.001%
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Density

1.16 at 77 °F (EPA, 1998) - Denser than water; will sink, 1.16 @ 25 °C/25 °C, Relative density (water = 1): 1.16, 1.15
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Vapor Pressure

0.00021 mmHg at 77 °F (EPA, 1998), 0.0002 [mmHg], 45 mPa (3.38X10-4 mm Hg) @ 25 °C, Vapor pressure, Pa at 25 °C: 0.03, 0.0002 mmHg at 77 °F, (77 °F): 0.0002 mmHg
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Mechanism of Action

Organophosphates poison insects and mammals primarily by phosphorylation of the acetylcholinesterase enzyme at nerve endings. ... At sufficient dosage, loss of enzyme function allows accumulation of acetylcholine (the impulse- transmitter substance) at cholinergic neuroeffector junctions (muscarinic effects, and at skeletal myoneural junctions and in autonomic ganglia (nicotinic effects). Organophosphates also impair nerve impulse transmission in the brain ... . /Organophosphate pesticides/
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Product Name

Fonofos

Color/Form

Light yellow liquid, Clear colorless liquid

CAS RN

944-22-9
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Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.
Record name Phosphonodithioic acid, ethyl-, O-ethyl S-phenyl ester
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh-rtecs/TA5ACA30.html
Description The NIOSH Pocket Guide to Chemical Hazards (NPG) provides general industrial hygiene information for workers, employers, and occupational health professionals. It contains safety information and hazard data related to chemical substances or mixtures.
Explanation The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations.

Melting Point

30 °C
Record name FONOFOS
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0708
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
Explanation Creative Commons CC BY 4.0

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
6,490
Citations
R Mahajan, A Blair, CF Lynch… - Environmental …, 2006 - ehp.niehs.nih.gov
… We estimated fonofos exposure in terms of cumulative fonofos … of fonofos use in an average year and the number of years of … with fonofos lifetime exposure-days, we obtained fonofos …
Number of citations: 116 ehp.niehs.nih.gov
Z Stepniewska, A Wolinska… - International …, 2007 - bibliotekanauki.pl
The purpose of the present study was to provide information about the effect exerted by fonofos pesticide on dehydrogenase activity of Mollic Gleysol, Eutric Fluvisol and Eutric Histosol …
Number of citations: 41 bibliotekanauki.pl
J Vongsvivut, EG Robertson… - Journal of Raman …, 2010 - Wiley Online Library
… fonofos concentrations down to ∼10 ppm with the Ag colloids, demonstrating a potential for the technique in the analysis of fonofos … SERS spectral features of fonofos were also found to …
JA Pascual, SL Fryday, ADM Hart - Archives of environmental …, 1999 - Springer
… Fonofos is a highly toxic insecticide to birds that, when used … a strong avoidance response to fonofos-treated seed, which … 6 h/day were presented with fonofos-treated seeds for 6 h on …
Number of citations: 28 link.springer.com
R Allahyari, PW Lee, GHY Lin, RM Wing… - Journal of Agricultural …, 1977 - ACS Publications
… atom in fonofos, the oxidation reaction was reexamined with the resolved (R)P and (S)P isomers of fonofos. This … acid oxidation and alkaline hydrolysis of the chiral isomers of fonofos. …
Number of citations: 34 pubs.acs.org
JM Whang, CJ Schomburg, DE Glotfelty, AW Taylor - 1993 - Wiley Online Library
We measured the effect of no‐till on pesticide volatilization in a side‐by‐side comparison of volatilization rates from no‐till (NT) and conventionally tilled (CT) fields. Volatilization rates …
Number of citations: 82 acsess.onlinelibrary.wiley.com
MG Nillos, G Rodriguez‐Fuentes… - … and Chemistry: An …, 2007 - Wiley Online Library
… R-(—)-fonofos was reported to have higher biological activity than S-(+)-fonofos to housefly … In the present study, the (—)-enantiomer of fonofos was approximately twofold as inhibitory to …
Number of citations: 54 setac.onlinelibrary.wiley.com
H Chen, C Wang, Z Zhang, L He - Journal of food protection, 2018 - Elsevier
… , followed by SERS detection of fonofos in water and apple juice samples. Using the headspace-SPME method, we can detect as low as 5 ppb of fonofos in water and apple juice, …
Number of citations: 21 www.sciencedirect.com
DL Suett - Pesticide science, 1971 - Wiley Online Library
Analytical methods are described for the determination of residues of chlorfenvinphos, diazinon, fonofos and phorate in soils and carrots. The insecticides, applied in June 1969 at 2 kg (…
Number of citations: 76 onlinelibrary.wiley.com
JN Huckins, JD Petty, DC England - Chemosphere, 1986 - Elsevier
… Fonofos granules ~0… fonofos remained on the clay carrier (0.6 ~g/mg or 0.06%s as determined by exhaustive solvent extraction of subsamples and GC analysis). We spiked 14C-fonofos …
Number of citations: 70 www.sciencedirect.com

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